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MEN 10208 is identified as a neurokinin A (NKA) antagonist with low affinity for a specific subtype of the

NK2 receptor (NK2R) [1] [2]. The table below summarizes its known receptor binding profile.

Property Description / Value

Receptor Target Neurokinin NK2 Receptor (NK2R) [3]

Ligand Neurokinin A (NKA) [1] [2]

Biological Activity Antagonist [1] [2]

Reported Affinity Low affinity for the bovine/stomach NK2 receptor subtype [1] [2]

Comparative Antagonist MEN 10207 (high affinity for the same receptor) [1] [2]

Functional Assay Inhibition of neurokinin A-induced polyphosphoinositide hydrolysis [1] [2]

Experimental Context and Signaling Pathway

The primary data on MEN 10208 comes from competitive radioligand binding assays and second messenger

functional assays conducted in the early 1990s [1] [2].

Cellular Model: The studies used SKLKB82#3 cells, a murine fibroblast cell line transfected with a
cDNA encoding the bovine NK2 receptor [1] [2].
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Key Finding: The different affinities of MEN 10208 and MEN 10207 led researchers to propose that

the protein expressed in these fibroblasts represents a distinct NK2 receptor subtype [1] [2]. This
highlights the role of such antagonists in pharmacologically characterizing receptor variations.

NK2 receptors are G-protein coupled receptors (GPCRs). Their activation typically triggers the signaling

pathway shown in the diagram below.
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Neurokinin A binding to NK2 receptor triggers Gq protein activation and downstream signaling [3].

Research Considerations

Data Currency: The most specific data on MEN 10208's binding affinity is from 1992 [1] [2]. The field

of neurokinin receptor pharmacology has likely advanced significantly since then.
Limited Protocol Details: The search results confirm the use of competitive radioligand binding
assays but do not provide granular methodological details like specific buffer compositions,
radioligands used, or separation techniques [1] [2].

Find Updated Information: For contemporary research, I suggest searching recent literature on
platforms like PubMed or Google Scholar using terms such as "NK2 receptor antagonist recent

advances," "tachykinin receptor pharmacology," or "MEN 10208" to find newer citations or related
compounds.

Explore Modern Techniques: Current binding affinity studies may use advanced methods like
Microscale Thermophoresis (MST), which can work with membrane proteins in near-native

environments [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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